![molecular formula C14H14N6O3 B4324352 N-[2-(1H-benzimidazol-2-yl)ethyl]-1-methyl-3-nitro-1H-pyrazole-5-carboxamide](/img/structure/B4324352.png)
N-[2-(1H-benzimidazol-2-yl)ethyl]-1-methyl-3-nitro-1H-pyrazole-5-carboxamide
Overview
Description
N-[2-(1H-benzimidazol-2-yl)ethyl]-1-methyl-3-nitro-1H-pyrazole-5-carboxamide, also known as BNIP, is a chemical compound that has been widely used in scientific research. It belongs to the class of nitroaromatic compounds and has shown promising results in various applications.
Mechanism of Action
The mechanism of action of N-[2-(1H-benzimidazol-2-yl)ethyl]-1-methyl-3-nitro-1H-pyrazole-5-carboxamide involves the generation of reactive oxygen species (ROS) and the induction of apoptosis in cancer cells. ROS are highly reactive molecules that can cause damage to cellular components, including DNA, proteins, and lipids. The induction of apoptosis, or programmed cell death, is a natural process that helps to eliminate damaged or abnormal cells from the body.
Biochemical and Physiological Effects:
This compound has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. This inhibition leads to DNA damage and cell death in cancer cells. This compound has also been shown to activate the caspase cascade, a series of proteases that play a key role in the induction of apoptosis.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-[2-(1H-benzimidazol-2-yl)ethyl]-1-methyl-3-nitro-1H-pyrazole-5-carboxamide in lab experiments is its high potency and selectivity against cancer cells. However, its cytotoxicity can also be a limitation as it may affect normal cells as well. Another limitation is its poor solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
1. Investigating the potential use of N-[2-(1H-benzimidazol-2-yl)ethyl]-1-methyl-3-nitro-1H-pyrazole-5-carboxamide in combination with other chemotherapeutic agents to enhance its efficacy against cancer cells.
2. Developing more efficient synthesis methods to improve the yield and purity of this compound.
3. Studying the mechanism of action of this compound in more detail to identify potential targets for drug development.
4. Exploring the use of this compound in other disease models, such as neurodegenerative diseases.
5. Investigating the potential use of this compound as a diagnostic tool for cancer detection.
Scientific Research Applications
N-[2-(1H-benzimidazol-2-yl)ethyl]-1-methyl-3-nitro-1H-pyrazole-5-carboxamide has been extensively studied for its potential applications in the field of cancer research. It has been shown to exhibit cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer cells. This compound also has anti-inflammatory properties and has been investigated for its potential use in treating inflammatory diseases such as rheumatoid arthritis.
Properties
IUPAC Name |
N-[2-(1H-benzimidazol-2-yl)ethyl]-2-methyl-5-nitropyrazole-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N6O3/c1-19-11(8-13(18-19)20(22)23)14(21)15-7-6-12-16-9-4-2-3-5-10(9)17-12/h2-5,8H,6-7H2,1H3,(H,15,21)(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORKWEZXLZOFSOE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)[N+](=O)[O-])C(=O)NCCC2=NC3=CC=CC=C3N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N6O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.